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Compound of Interest

Compound Name: Ethyl 3-cyanobenzoate

Cat. No.: B2381249 Get Quote

This guide serves as a comprehensive technical resource for researchers, scientists, and

professionals in drug development engaged with Ethyl 3-cyanobenzoate. It delves into the

molecule's fundamental properties, synthesis, characterization, and applications, with a focus

on providing actionable insights and robust methodologies.

Section 1: Core Molecular Profile
Ethyl 3-cyanobenzoate is a bifunctional aromatic compound containing both an ester and a

nitrile group. This unique structure makes it a valuable intermediate in the synthesis of a wide

range of more complex molecules, particularly in the pharmaceutical and materials science

sectors.[1] Its isomeric nature, with the cyano and ethyl ester groups in a meta-position,

dictates its specific reactivity and physical properties.

A precise understanding of a molecule's properties is foundational to its application in any

research or development setting. The table below summarizes the essential quantitative data

for Ethyl 3-cyanobenzoate.
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Property Value Source

Molecular Formula C₁₀H₉NO₂
PubChem[2], Stenutz[3], BLD

Pharm[4]

Molecular Weight 175.18 g/mol PubChem[2], BLD Pharm[4]

CAS Number 2463-16-3 PubChem[2], BLD Pharm[4]

IUPAC Name ethyl 3-cyanobenzoate PubChem[2]

Melting Point 56 °C Stenutz[3]

SMILES
CCOC(=O)C1=CC=CC(=C1)C

#N
PubChem[2]

InChIKey
ZKXMKMLGUYSGNS-

UHFFFAOYSA-N
PubChem[2], Stenutz[3]

Section 2: Synthesis and Mechanistic Considerations
The synthesis of cyanobenzoic acid derivatives is a topic of significant industrial and academic

interest.[5] While various methods exist, a common and efficient laboratory-scale synthesis of

Ethyl 3-cyanobenzoate involves the esterification of 3-cyanobenzoic acid.

The Fischer esterification is a classic and widely adopted method for producing esters from

carboxylic acids and alcohols, catalyzed by a strong acid.[1] This reversible reaction's

equilibrium is typically shifted towards the product by using an excess of the alcohol or by

removing water as it is formed.

Experimental Protocol: Synthesis of Ethyl 3-cyanobenzoate via Fischer Esterification

Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a

magnetic stirrer, combine 3-cyanobenzoic acid (1 equivalent) with a significant excess of

absolute ethanol (5-10 equivalents).

Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid

(approximately 2-5 mol%) to the mixture. Rationale: The strong acid protonates the carbonyl

oxygen of the carboxylic acid, increasing its electrophilicity and facilitating nucleophilic attack

by the ethanol.
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Reflux: Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress

can be monitored by Thin Layer Chromatography (TLC).

Work-up: After cooling to room temperature, neutralize the excess acid with a saturated

solution of sodium bicarbonate. Caution: This will generate CO₂, ensure adequate

ventilation.

Extraction: Transfer the mixture to a separatory funnel and extract the product into a suitable

organic solvent, such as ethyl acetate. Wash the organic layer sequentially with water and

brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the

solvent under reduced pressure. The resulting crude product can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water) to yield pure Ethyl 3-
cyanobenzoate.
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Caption: Fischer esterification of 3-cyanobenzoic acid.

Section 3: Structural Elucidation and Characterization
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Confirming the identity and purity of a synthesized compound is a critical step in any chemical

workflow. A combination of spectroscopic techniques is employed for the structural elucidation

of Ethyl 3-cyanobenzoate.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR spectroscopy provides

information on the number and environment of protons. For Ethyl 3-cyanobenzoate, one

would expect to see signals corresponding to the aromatic protons (in the 7-8.5 ppm range)

and the ethyl group protons (a quartet around 4.4 ppm and a triplet around 1.4 ppm). ¹³C

NMR would show distinct signals for the carbonyl carbon, the nitrile carbon, the aromatic

carbons, and the ethyl carbons.[6]

Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the functional groups present.

Key absorption bands for Ethyl 3-cyanobenzoate would include a strong C=O stretch for

the ester (around 1720 cm⁻¹), a C≡N stretch for the nitrile (around 2230 cm⁻¹), and C-O

stretches for the ester group.

Mass Spectrometry (MS): Mass spectrometry provides the molecular weight of the

compound. The electron ionization (EI) mass spectrum of Ethyl 3-cyanobenzoate would

show a molecular ion peak (M⁺) at m/z = 175, confirming its molecular weight.[2]
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Caption: Workflow for spectroscopic characterization.
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Section 4: Applications in Drug Discovery and
Development
The presence of both a nitrile and an ester group makes Ethyl 3-cyanobenzoate a versatile

building block in medicinal chemistry. The nitrile group can be hydrolyzed to a carboxylic acid,

reduced to an amine, or participate in cycloaddition reactions. The ester can be hydrolyzed or

converted to an amide. These transformations allow for the introduction of diverse

functionalities, making it a key intermediate in the synthesis of various pharmaceutical agents.

For instance, cyanobenzoic acid derivatives are explored in the development of protease

inhibitors, where the cyano group can act as a warhead or a key binding element.

Section 5: Safety and Handling
As with any chemical reagent, proper safety precautions are paramount when handling Ethyl
3-cyanobenzoate.

Hazard Identification: It is classified as harmful if swallowed, in contact with skin, or if

inhaled. It also causes skin and serious eye irritation.[2][7]

Personal Protective Equipment (PPE): Always wear appropriate protective gloves, clothing,

and eye/face protection.[7]

Handling: Use only in a well-ventilated area. Wash hands thoroughly after handling and

avoid breathing dust, fumes, or vapors.[7]

First Aid: In case of contact with eyes, rinse cautiously with water for several minutes. If on

skin, wash with plenty of soap and water. If inhaled, move the person to fresh air. If

swallowed, call a poison center or doctor.[7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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